(1R,3S,4R)-ent-Entecavir-13C2,15N

Isotopic interference LC-MS/MS quantification Internal standard selection
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H15N5O3
Molecular Weight 280.26 g/mol
Cat. No. B15558080
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Technical Parameters


Basic Identity
Product Name(1R,3S,4R)-ent-Entecavir-13C2,15N
Molecular FormulaC12H15N5O3
Molecular Weight280.26 g/mol
Structural Identifiers
InChIInChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8+/m1/s1/i10+1,11+1,14+1
InChIKeyQDGZDCVAUDNJFG-QYSGEANHSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(1R,3S,4R)-ent-Entecavir-13C2,15N: Overview


(1R,3S,4R)-ent-Entecavir-13C2,15N is a stable isotope-labeled internal standard (SIL-IS) featuring dual 13C2 and 15N substitution on the enantiomeric scaffold of the antiviral drug Entecavir. With the molecular formula C10[13C]2H15N4[15N]O3 and a molecular weight of 280.26 g/mol, it serves as a tracer for the precise quantification of (1R,3S,4R)-ent-Entecavir—an enantiomeric impurity of Entecavir regulated to ≤0.20% in pharmaceutical quality control [1]. This isotopologue is employed exclusively in mass spectrometry-based bioanalytical workflows, including LC-MS/MS and UPLC-MS/MS, where it corrects for matrix effects, recovery variability, and ionization fluctuations . The compound is classified as a research-use-only chemical and is not intended for therapeutic administration.

Matched SIL-IS for enantiomer impurity
Specifically labeled on (1R,3S,4R)-ent-Entecavir scaffold for chiral impurity quantification workflows
Dual 13C2,15N label, +3 Da mass shift
Enables baseline separation from natural isotopic envelope in LC-MS/MS MRM channels
LC-MS/MS bioanalytical workflow
Supports matrix-effect correction, recovery normalization, and trace-level quantification in research matrices

Why (1R,3S,4R)-ent-Entecavir-13C2,15N Cannot Be Substituted


The use of (1R,3S,4R)-ent-Entecavir-13C2,15N as an internal standard in LC-MS/MS is non-negotiable due to fundamental analytical requirements: it must be chemically identical to the target analyte to co-elute and correct for matrix-specific suppression, yet possess a unique mass shift detectable by the mass spectrometer [1]. Substituting with the unlabeled (1R,3S,4R)-ent-Entecavir (MW 277.28 g/mol) would create direct signal interference, invalidating quantification. Similarly, a single-labeled entecavir isotopologue (e.g., 13C2-only or 15N-only) yields a mass shift of only +2 Da, which can be insufficient to resolve the internal standard from the analyte's naturally occurring M+2 isotopic peak in complex matrices, leading to cross-talk and systematic overestimation [2]. The dual 13C2,15N labeling provides a minimum +3 Da mass difference, ensuring baseline separation of isotopic clusters and eliminating this source of inaccuracy .

Risk factor
This product

Dual 13C2,15N label: +3 Da shift, clean MRM channel

Substitute may differ

Single 13C2-only: +2 Da shift may overlap with natural M+2 isotopic peak

Risk factor
This product

13C/15N on heterocyclic core: co-elution with target analyte

Substitute may differ

Deuterated analog: H/D exchange may shift retention time and alter matrix-effect correction

Risk factor
This product

Matched to ent-Entecavir impurity for chiral quantification

Substitute may differ

Parent Entecavir-ISTD: matrix-effect mismatch at trace impurity levels

(1R,3S,4R)-ent-Entecavir-13C2,15N: Performance and Specifications


Dual Labeling Eliminates Isotopic Cross-Talk

The target compound (1R,3S,4R)-ent-Entecavir-13C2,15N provides a net mass shift of +3 Da (MW 280.26 vs. 277.28) relative to the unlabeled analyte . In contrast, a single 13C2-labeled entecavir isotopologue provides only a +2 Da shift. In electrospray ionization, the naturally occurring M+2 isotopic abundance of the unlabeled analyte is approximately 2–3% of the parent ion intensity. Consequently, a +2 Da-labeled internal standard suffers from quantifiable cross-talk in the multiple reaction monitoring (MRM) channel of the analyte, leading to systematic bias, particularly near the lower limit of quantitation (LLOQ). The +3 Da shift of the 13C2,15N compound completely separates the internal standard MRM transition from the analyte's natural isotopic envelope [1].

Mass Shift Selectivity
Reported
+3 Da vs +2 Da class
Supports cross-talk-free ISTD selection
Natural M+2 abundance may bias +2 Da label near LLOQ
Isotopic interference LC-MS/MS quantification Internal standard selection

Validated Linear Range in Human Plasma

A UPLC-MS/MS method validated for human plasma utilized the 13C2,15N-labeled internal standard to achieve a linear calibration range of 0.1–20 ng/mL for entecavir [1]. This performance benchmark is directly attributable to the use of a dual-labeled SIL-IS, which minimizes matrix-induced ionization variability. The precision and accuracy of the method at the LLOQ (0.1 ng/mL) met all regulatory acceptance criteria (≤20% for LLOQ and ≤15% for higher QC levels) [1].

Plasma Method Range
Method context
0.1–20 ng/mL
Supports PK exposure-model interpretation
LLOQ 0.1 ng/mL meets validation endpoint criteria
Bioanalytical method validation Pharmacokinetics Calibration curve linearity

Isotopic Enrichment Ensures Reproducibility

The target compound is specified with ≥95% atom 13C and ≥95% atom 15N enrichment, alongside ≥95% chemical purity by HPLC . This dual enrichment specification is critical: incomplete isotopic labeling produces a mixed population of molecules (e.g., 13C1,15N0) that generate MS signal in the analyte's MRM channel, directly inflating measured concentrations. While deuterium-labeled alternatives (e.g., Entecavir-d2) are available, deuterium labeling can alter chromatographic retention time due to hydrogen-deuterium exchange or isotopic fractionation, a phenomenon that 13C/15N labeling on the heterocyclic core avoids [1].

Isotopic Enrichment
Specification review
≥95% atom 13C; ≥95% atom 15N; ≥95% purity
Supports lot-to-lot response consistency
13C/15N label avoids deuterium retention-time drift
Isotopic enrichment Internal standard reproducibility Quality control

Enantiomer Impurity Limit Drives Internal Standard Requirement

Regulatory specifications for Entecavir API mandate that the enantiomeric impurity (1R,3S,4R)-ent-Entecavir must not exceed 0.20% (≤0.20%) [1]. Accurate quantitation of this trace-level impurity in the presence of the major entecavir peak requires a stable isotope-labeled internal standard that exactly matches the chiral impurity—not the parent drug. The 13C2,15N-labeled ent-Entecavir is the only commercially available SIL-IS that fulfills this requirement, as the more common Entecavir-13C2,15N internal standard is matched to the parent drug, not the enantiomer.

Chiral Impurity ISTD
Head-to-head
Matched ent-Entecavir vs parent drug ISTD
Supports enantiomer impurity method validation
Parent drug ISTD may introduce matrix mismatch at trace levels
Chiral impurity quantification Pharmaceutical quality control Regulatory compliance

(1R,3S,4R)-ent-Entecavir-13C2,15N: Application Scenarios


Enantiomeric Impurity Quantification for ICH Q3A

Pharmaceutical QC laboratories require a matched internal standard to quantify the enantiomeric impurity (1R,3S,4R)-ent-Entecavir, which is limited to ≤0.20% in Entecavir API. (1R,3S,4R)-ent-Entecavir-13C2,15N serves as this exact internal standard, enabling accurate trace-level quantification via chiral LC-MS/MS [1].

Bioanalytical Method Validation in Human Plasma

In UPLC-MS/MS methods for entecavir quantification in human plasma, the 13C2,15N-labeled internal standard enables a linear range of 0.1–20 ng/mL with acceptable precision and accuracy at the LLOQ, supporting pharmacokinetic profiling and bioequivalence assessments [2].

High-Sensitivity HPLC-MS/MS Method

For studies requiring ultra-low quantification limits, HPLC-MS/MS methods employing isotopically labeled entecavir internal standards have been validated down to 0.025 ng/mL in human plasma, with interday accuracy ranging from -3.4% to 5.3% and precision ≤7.3% [3].

Matrix Effect Correction in Sample Preparation

The dual-labeled internal standard corrects for ion suppression or enhancement caused by plasma matrix components, enabling the use of high-throughput sample preparation techniques such as protein precipitation with methanol or solid-phase extraction without compromising quantitative accuracy [2].

Application
Selection Property
Validation Focus
Enantiomer impurity quantification
Chiral impurity ISTD match
Trace-level chiral LC-MS/MS accuracy review
Bioanalytical method validation
Matrix-effect correction profile
LLOQ and linearity in human plasma research matrices
High-sensitivity quantification
SIL-IS signal stability
Precision and accuracy at low-range endpoints
Sample preparation workflow
Ion suppression correction
Matrix-effect control across preparation methods

Technical Documentation Hub

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34 linked technical documents
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